Cas no 103404-57-5 (heptane-1,2,3-triol)

heptane-1,2,3-triol structure
heptane-1,2,3-triol structure
Product Name:heptane-1,2,3-triol
CAS No:103404-57-5
MF:C7H16O3
MW:148.200142860413
MDL:MFCD00010517
CID:157050
PubChem ID:124604
Update Time:2025-07-31

heptane-1,2,3-triol Chemical and Physical Properties

Names and Identifiers

    • 1,2,3-Heptanetriol
    • 1,2,3-Heptanetriol,high melting isomer
    • BUTYLGLYCEROL
    • heptane-1,2,3-triol
    • 1,2,3-Trihydroxyheptane
    • 1,2,3-Heptanetriol Isomer
    • 1,2,3-HEPTANETRIOL ISOMER H
    • 1,2,3-HEPTANETRIOL ISOMER T
    • 1,2,3-Heptanetriol,95%
    • 1,2,3-Heptanetriol{~98%}
    • 1,2,3-HEPTANETRIOL, HIGH MELTING ISOMER
    • 1,2,3-Heptanetriol Isomer T 1 M solution
    • AKOS015913564
    • LMFA05000665
    • SCHEMBL177886
    • DTXSID40908359
    • 1-n-butylglycerol
    • EN300-258475
    • CHEBI:67095
    • FT-0642529
    • 103404-57-5
    • 1-butylglycerol
    • 1,2,3-Heptanetriol, high melting isomer, >=98.0% (GC)
    • 1,2,3Trihydroxyheptane
    • HXYCHJFUBNTKQR-UHFFFAOYSA-N
    • DTXCID501337441
    • Heptane1,2,3triol
    • DB-040450
    • MDL: MFCD00010517
    • Inchi: 1S/C7H16O3/c1-2-3-4-6(9)7(10)5-8/h6-10H,2-5H2,1H3
    • InChI Key: HXYCHJFUBNTKQR-UHFFFAOYSA-N
    • SMILES: OC(C(CO)O)CCCC

Computed Properties

  • Exact Mass: 148.11000
  • Monoisotopic Mass: 148.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 75.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 60.7A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.1

Experimental Properties

  • Color/Form: Not available
  • Density: 1.01 g/mL at 20 °C
  • Melting Point: 52-55 °C(lit.)
  • Boiling Point: 208.81°C (rough estimate)
  • Flash Point: 151.2±16.9 °C
  • Refractive Index: 1.4850 (estimate)
  • PSA: 60.69000
  • LogP: -0.10930
  • Vapor Pressure: 0.0±1.5 mmHg at 25°C
  • Solubility: Not available

heptane-1,2,3-triol Security Information

  • Signal Word:warning
  • Hazard Statement: H303+H313+H333
  • Warning Statement: P264+P280+P305+P351+P338+P337+P313
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S22
  • FLUKA BRAND F CODES:3-10
  • Hazardous Material Identification: Xi
  • Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
  • Safety Term:S22-24/25
  • Risk Phrases:R36/37/38

heptane-1,2,3-triol Pricemore >>

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heptane-1,2,3-triol Production Method

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